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Compound of Interest

Compound Name: 1-Chloro-2,2-dimethylpropane

Cat. No.: B1207488

CAS Number: 753-89-9

This technical guide provides comprehensive safety and handling information for 1-chloro-2,2-
dimethylpropane, a crucial reagent for researchers, scientists, and professionals in drug
development and organic synthesis.

Chemical and Physical Properties

1-Chloro-2,2-dimethylpropane, also known as neopentyl chloride, is a halogenated aliphatic
hydrocarbon. It is a colorless liquid with a characteristic sweet odor.[1] Due to the steric
hindrance provided by the neopentyl group, it exhibits unique reactivity in nucleophilic
substitution reactions.

Table 1: Physical and Chemical Properties of 1-Chloro-2,2-dimethylpropane
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Property Value Source(s)

CAS Number 753-89-9 [2][3][4]

Molecular Formula C5H11Cl [3]

Molecular Weight 106.59 g/mol [3]

Appearance Colorl.ess' to almost colorless 214
clear liquid

Odor Sweet [1]

Boiling Point 84-85 °C

Melting Point -20 °C

Density 0.866 g/mL at 25 °C

Flash Point -9 °C (closed cup)

Refractive Index

n20/D 1.4039

Safety and Hazard Information

1-Chloro-2,2-dimethylpropane is a hazardous substance and requires strict safety protocols.

It is a highly flammable liquid and vapor, harmful if swallowed, and may cause allergic skin or

respiratory reactions.[2]

Table 2: GHS Hazard Classification

Hazard Class Category
Flammable Liquids 2
Acute Toxicity, Oral 4
Skin Sensitization 1
Respiratory Sensitization 1
Signal Word: Danger
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Hazard Statements:

H225: Highly flammable liquid and vapor.[2]

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Experimental Protocols
Handling and Storage

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[2]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if ventilation is inadequate.[2]

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[2]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2]

e Ground and bond containers and receiving equipment to prevent static discharge.[2]
Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[2]

Disposal
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Dispose of 1-chloro-2,2-dimethylpropane and its containers as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.[5]
Waste should be collected in a properly labeled, sealed, and compatible container.[5]

Emergency Procedures

o Spills: In case of a small spill, absorb the material with a non-combustible absorbent (e.g.,
sand, vermiculite) and place it in a sealed container for disposal.[5] For large spills, evacuate
the area and contact the environmental health and safety department.[5]

e Fire: Use carbon dioxide, dry chemical powder, or foam to extinguish a fire.[6]
e First Aid:
o Inhalation: Move the victim to fresh air and seek medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o Ingestion: Do NOT induce vomiting. Immediately drink two glasses of water and consult a
physician.[2]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-chloro-2,2-
dimethylpropane.
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Safe Handling Workflow for 1-Chloro-2,2-dimethylpropane
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Caption: Logical workflow for the safe handling of 1-chloro-2,2-dimethylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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